Cas no 1798687-79-2 (methyl 2-[1-(3-bromo-2-chlorophenyl)-N-(cyanomethyl)formamido]acetate)
![methyl 2-[1-(3-bromo-2-chlorophenyl)-N-(cyanomethyl)formamido]acetate structure](https://www.kuujia.com/scimg/cas/1798687-79-2x300.png)
1798687-79-2 structure
Product Name:methyl 2-[1-(3-bromo-2-chlorophenyl)-N-(cyanomethyl)formamido]acetate
CAS No:1798687-79-2
Molecular Formula:C12H10BrClN2O3
Molecular Weight:345.576401233673
CID:6288084
PubChem ID:86785470
methyl 2-[1-(3-bromo-2-chlorophenyl)-N-(cyanomethyl)formamido]acetate Properties
Names and Identifiers
-
- methyl 2-[1-(3-bromo-2-chlorophenyl)-N-(cyanomethyl)formamido]acetate
- EN300-6575938
- 1798687-79-2
- AKOS033482662
- methyl 2-[(3-bromo-2-chlorobenzoyl)-(cyanomethyl)amino]acetate
- Z1627745584
-
- InChIKey: KILMKYRXLOIEAE-UHFFFAOYSA-N
- Inchi: 1S/C12H10BrClN2O3/c1-19-10(17)7-16(6-5-15)12(18)8-3-2-4-9(13)11(8)14/h2-4H,6-7H2,1H3
- SMILES: BrC1=CC=CC(=C1Cl)C(N(CC#N)CC(=O)OC)=O
Computed Properties
- Exact Mass: 343.95633g/mol
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Rotatable Bond Count: 5
- Monoisotopic Mass: 343.95633g/mol
- Heavy Atom Count: 19
- Complexity: 396
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 2.4
- Topological Polar Surface Area: 70.4Ų
methyl 2-[1-(3-bromo-2-chlorophenyl)-N-(cyanomethyl)formamido]acetate Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
Enamine | EN300-6575938-0.05g |
methyl 2-[1-(3-bromo-2-chlorophenyl)-N-(cyanomethyl)formamido]acetate |
1798687-79-2 | 95.0% | 0.05g |
$212.0 | 2025-03-13 |
methyl 2-[1-(3-bromo-2-chlorophenyl)-N-(cyanomethyl)formamido]acetate Related Literature
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1. Functional characterization of the halogenase SpmH and discovery of new deschloro-tryptophan dimers†Zhiwen Liu,Liang Ma,Liping Zhang,Wenjun Zhang,Yiguang Zhu,Yuchan Chen,Weimin Zhang,Changsheng Zhang Org. Biomol. Chem., 2019,17, 1053-1057
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Yan Zhan,Zhiming Liu,Qingqing Liu,Di Huang,Yan Wei,Yinchun Hu,Xiaojie Lian New J. Chem., 2017,41, 3930-3938
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Toru Wakihara,Yukichi Sasaki,Hitoshi Kato,Yuichi Ikuhara,Tatsuya Okubo Phys. Chem. Chem. Phys., 2005,7, 3416-3418
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Amol A. Shedge,Maryappa C. Sonawale,Shubham V. Pansare,Akshay D. Mahakal,Shyam R. Khairkar,Shraddha Y. Chhatre,Dnyaneshwar K. Kulal,Vishwanath R. Patil RSC Adv., 2022,12, 1238-1243
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Yiwen Ma,Wen Zhang,Zhang Xiong,Haohao Cui,Qingzhou Li,Ran Zhou,Youjian Zhang,Xiangyou Li,Xiaoyan Zeng,Qing Li J. Anal. At. Spectrom., 2020,35, 1458-1463
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Fangchao Zhao,Dustin Chen,Shuai Chang,Hailong Huang,Kwing Tong,Changtao Xiao,Shuyu Chou,Haizheng Zhong,Qibing Pei J. Mater. Chem. C, 2017,5, 531-538
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Adriana Pietropaolo,Sicheng Tang,Françisco M. Raymo Nanoscale, 2017,9, 4989-4994
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Ioana Konz,Beatriz Fernandez,Rosario Pereiro,M. Luisa Fernandez,Alfredo Sanz-Medel J. Anal. At. Spectrom., 2011,26, 1526-1530
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Danlei Li,Christopher Batchelor-McAuley,Lifu Chen,Richard G. Compton Phys. Chem. Chem. Phys., 2019,21, 9969-9974
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Michaela D. Filiou,Magdalena Soukupova,Christiane Rewerts,Christian Webhofer,Chris W. Turck,Giuseppina Maccarrone Mol. BioSyst., 2015,11, 1536-1542
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